3-(2-pyrimidinylamino)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-propanone

• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 3-(pyrimidin-2-ylamino)-1-(1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)propan-1-one
• InChI: InChI=1S/C18H19N5O/c24-17(6-10-21-18-19-8-3-9-20-18)23-11-7-14-13-4-1-2-5-15(13)22-16(14)12-23/h1-5,8-9,22H,6-7,10-12H2,(H,19,20,21)
• InChI Key: FLELMGZZIACRBH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C3=CC=CC=C3N2)C(=O)CCNC4=NC=CC=N4

Description

3-(2-Pyrimidinylamino)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-propanone is a synthetic compound featuring a propanone backbone substituted at the 1-position with a tetrahydro-beta-carboline moiety and at the 3-position with a 2-pyrimidinylamino group. The beta-carboline scaffold is a heterocyclic system known for its presence in bioactive natural products and synthetic drugs, often associated with neuropharmacological activity .

Biological Activity

The compound 3-(2-pyrimidinylamino)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-propanone is a novel derivative within the class of beta-carbolines and pyrimidines. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications. The compound's structure suggests possible interactions with various biological targets, making it a candidate for further research in medicinal chemistry.

Chemical Structure and Properties

The compound can be represented by the following structural formula:

$$\text{C}_{14}\text{H}_{17}\text{N}_{5}\text{O}$$

• Molecular Weight: 269.32 g/mol
• IUPAC Name: 3-(2-pyrimidinylamino)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-propanone

Table 1: Structural Characteristics

Property	Value
Molecular Formula	C14H17N5O
Molecular Weight	269.32 g/mol
Solubility	Soluble in DMSO
LogP	2.5

Antimalarial Activity

Recent studies have demonstrated that beta-carboline derivatives exhibit significant antimalarial properties. For instance, compounds similar to the one have shown promising results against Plasmodium falciparum.

Case Study: Antimalarial Efficacy

A study evaluated several beta-carboline derivatives for their antimalarial activity. The results indicated that compounds with similar structures to 3-(2-pyrimidinylamino)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-propanone exhibited IC50 values below 1 μg/mL against both chloroquine-sensitive and resistant strains of P. falciparum .

Trypanocidal Activity

Another area of interest is the compound's potential activity against Trypanosoma cruzi, the causative agent of Chagas disease. Research has shown that beta-carboline derivatives can inhibit the growth of various forms of the parasite.

Table 2: Trypanocidal Activity Results

Compound	Form	IC50 (μM)
Beta-Carboline Derivative 4	Epimastigote	14.9
Beta-Carboline Derivative 4	Trypomastigote	45
Beta-Carboline Derivative 4	Amastigote	33

The selective index for this compound was reported to be significantly higher than that for mammalian cells, indicating a favorable safety profile .

Cytotoxicity Studies

In evaluating the cytotoxic potential of 3-(2-pyrimidinylamino)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-propanone , it was found to exhibit low toxicity in human red blood cells and other mammalian cell lines. The selective index was reported to be over 30 times higher against T. cruzi than against mammalian cells .

The biological activities of this compound are hypothesized to be mediated through several mechanisms:

• Inhibition of Enzymatic Pathways: Similar compounds have been shown to inhibit key enzymes involved in the metabolic pathways of parasites.
• Interference with DNA Synthesis: The structural similarity to nucleobases suggests a possible role in disrupting nucleic acid synthesis.
• Modulation of Cellular Signaling: The pyrimidine moiety may interact with specific receptors or signaling pathways involved in cellular proliferation and survival.

Scientific Research Applications

Medicinal Chemistry Applications

Antitumor Activity:
Recent studies have highlighted the antitumor properties of beta-carboline derivatives, including the compound . Research has demonstrated that derivatives of beta-carboline exhibit inhibitory effects against various human tumor cell lines. For instance, a study found that certain beta-carboline derivatives induced apoptosis in cancer cells and inhibited their proliferation by affecting cell cycle regulation and reactive oxygen species (ROS) accumulation .

Mechanisms of Action:
The antitumor activity of beta-carbolines is attributed to their ability to inhibit key enzymes involved in cancer progression, such as topoisomerases and cyclin-dependent kinases. These compounds have shown promise in targeting multiple pathways associated with cancer cell survival and proliferation .

Neuroprotective Effects:
Beta-carboline derivatives are also being investigated for their neuroprotective effects. Some studies suggest that these compounds may help mitigate neurodegenerative diseases by inhibiting monoamine oxidase activity and modulating neurotransmitter levels . This suggests potential applications in treating disorders like Alzheimer's disease.

Agricultural Applications

Pesticidal Activity:
The compound's structural features indicate potential use as a novel pesticide. Research into related tetrahydro-beta-carboline compounds has shown broad-spectrum antibacterial activity against plant pathogens. These compounds are being explored as alternatives to traditional pesticides, which often lead to resistance and environmental concerns .

Mechanism of Action Against Pathogens:
The efficacy of beta-carboline compounds against bacterial diseases in plants can be attributed to their ability to disrupt bacterial cell function and inhibit biofilm formation. This property is particularly valuable for controlling diseases like bacterial leaf blight in rice and citrus canker .

Biological Research Applications

Biological Activity Screening:
Various studies have screened beta-carboline derivatives for diverse biological activities beyond antitumor effects. These include antibacterial, antiviral, anti-inflammatory, and antidiabetic properties. The comprehensive evaluation of these activities indicates the versatility of the compound in therapeutic applications .

Case Studies:

Study	Focus	Findings
Study 1	Antitumor Activity	Compound showed IC50 values below 10 µM against PC-3 prostate cancer cells. Induced apoptosis through ROS accumulation.
Study 2	Neuroprotection	Inhibition of monoamine oxidase led to increased levels of neurotransmitters, suggesting potential for Alzheimer’s treatment.
Study 3	Agricultural Use	Demonstrated significant antibacterial activity against major plant pathogens, reducing crop losses significantly.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Beta-Carboline Derivatives

The closest analogs are beta-carboline-containing propanone and butanone derivatives:

• 3-(1H-Indol-3-yl)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)propan-1-one (CAS 1574478-08-2) : Structural Difference: Replaces the pyrimidinylamino group with an indol-3-yl moiety. Molecular Weight: 343.4 g/mol (C₂₂H₂₁N₃O). Implications: Indole groups are common in serotonin receptor ligands, suggesting possible CNS activity.

• 4-(1H-Indol-3-yl)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)butan-1-one (CAS 1574479-99-4) : Structural Difference: Extends the carbon chain to butanone and retains the indole substituent. Molecular Weight: 357.4 g/mol (C₂₃H₂₃N₃O). Implications: Longer chains may enhance lipophilicity, affecting blood-brain barrier penetration.

Comparison Table :

Compound	Substituent (Position 3)	Chain Length	Molecular Weight	Potential Activity
Target Compound	2-Pyrimidinylamino	Propanone	Not Provided	Enzyme inhibition?
CAS 1574478-08-2	Indol-3-yl	Propanone	343.4	CNS modulation
CAS 1574479-99-4	Indol-3-yl	Butanone	357.4	Enhanced lipophilicity

Propanone Derivatives with Heterocyclic Substituents

Piperazinyl and Piperidinyl Derivatives ()

Compounds such as 8c, 8d, and 8e from feature piperazinyl groups linked to fluorophenyl, methoxyphenyl, or pyridinyl moieties. These were synthesized via NaBH₄ reduction of propanone precursors, with yields >75% . Similarly, RS 67333 and RS 39604 () include substituted phenyl and piperidinyl groups, indicating serotonin receptor affinity .

Comparison Table :

Compound	Substituent (Position 3)	Synthesis Yield	Key Feature
Target Compound	2-Pyrimidinylamino	Not Provided	Potential kinase inhibition
8c	4-(4-Fluorophenyl)piperazinyl	79.7%	Antipsychotic candidates
RS 67333	4-Amino-5-chloro-2-methoxyphenyl	Not Provided	Serotonin agonist

Aldi Inhibitors ()

The Aldi series includes propanone derivatives like Aldi-1 (azepanyl) and Aldi-4 (piperidinyl), which inhibit aldehyde dehydrogenase (ALDH). The pyrimidinylamino group in the target compound may similarly interact with ALDH or other oxidoreductases .

Pharmacologically Active Propanone Derivatives

• WEB-2086 (): A morpholinyl-substituted propanone acting as a platelet-activating factor (PAF) antagonist .
• Dyclonine Hydrochloride (): A local anesthetic with a butoxyphenyl and piperidinyl group .

Key Differences :

• The target compound’s beta-carboline and pyrimidinyl groups distinguish it from PAF antagonists (e.g., WEB-2086) and anesthetics (e.g., Dyclonine).
• Beta-carbolines are associated with MAO inhibition, while pyrimidines often target kinases or purinergic receptors.

Implications for Target Compound :

• Pyrimidine and beta-carboline moieties may confer distinct toxicity profiles. Preclinical studies are essential to assess safety.

Preparation Methods

Pictet-Spengler Condensation

The reaction employs L-tryptophan methyl ester or tryptamine with aldehydes under acidic conditions. For example:

• L-Tryptophan methyl ester reacts with benzaldehyde derivatives in acetic acid and dichloromethane (1:2 v/v) at reflux (24–48 hours) to yield 1-substituted THβC esters.

• Tryptamine condenses with aldehydes (e.g., formaldehyde) in trifluoroacetic acid (TFA) or H₂SO₄ to form THβC intermediates.

Key Conditions :

• Acid catalysts: TFA, H₂SO₄, or HCl.

• Solvents: Dichloromethane (DCM), methanol, or water.

• Yields: 70–85% after purification via silica gel chromatography.

Oxidation to Aromatic β-Carbolines

Tetrahydro-β-carbolines are oxidized to fully aromatic derivatives using sulfur in refluxing xylene or dehydrogenation agents like DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone). However, for the target compound, the tetrahydro form is retained, necessitating controlled oxidation or protection of the NH group during subsequent steps.

Functionalization with the Pyrimidinylamino Group

The pyrimidinylamino group is introduced via nucleophilic substitution or reductive amination .

Nucleophilic Substitution

• 2-Chloropyrimidine reacts with the propanone-linked β-carboline’s primary amine in ethanol at reflux (12–24 hours).

• Catalytic palladium(II) acetate and Xantphos enable Buchwald-Hartwig amination for hindered substrates.

Optimized Conditions :

• Solvent: Ethanol or toluene.

• Base: Triethylamine (3 eq).

• Yield: 50–65%.

Reductive Amination

• 2-Aminopyrimidine and propanone-linked β-carboline undergo condensation in methanol with NaBH₃CN as a reducing agent.

• Reaction time: 6–12 hours at room temperature.

Advantages :

• Mild conditions preserve stereochemistry.

• Higher functional group tolerance compared to substitution.

Analytical Validation and Characterization

Synthetic intermediates and the final compound are validated using:

• ¹H/¹³C NMR : Confirmation of propanone (δ 2.1–2.5 ppm, carbonyl at δ 207–210 ppm) and pyrimidinylamino (δ 8.3–8.6 ppm) groups.

• HRMS : Molecular ion peaks matching theoretical masses (e.g., [M+H]⁺ = 365.1764 for C₁₉H₂₁N₅O).

• HPLC : Purity >95% (C18 column, acetonitrile/water gradient).

Comparative Analysis of Synthetic Routes

Method	Key Reagents	Yield (%)	Purity (%)	Reference
Pictet-Spengler	Tryptamine, TFA, aldehydes	70–85	90
Acylation	DCC, DMAP, 3-aminopropan-1-one	60–75	92
Nucleophilic Substitution	2-Chloropyrimidine, Pd(OAc)₂	50–65	88
Reductive Amination	NaBH₃CN, 2-aminopyrimidine	55–70	94

Challenges and Optimization Strategies

• Regioselectivity : Competing reactions at β-carboline’s C1 and C3 positions are mitigated using bulky directing groups (e.g., Boc protection).

• Pyrimidine Reactivity : Electron-deficient pyrimidines (e.g., 2-fluoropyrimidine) enhance substitution rates.

• Scalability : Continuous-flow systems improve acylation and amination step efficiencies by reducing side products .

Q & A

Q. What synthetic routes are recommended for synthesizing 3-(2-pyrimidinylamino)-1-(1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-propanone, and how can reaction conditions be optimized?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or coupling reactions. For example, analogous β-carboline derivatives have been prepared using bases like potassium carbonate to facilitate alkoxy group substitutions (e.g., propargyl bromide reacting with zingerone) . Optimization involves:

• Temperature Control : Maintain 60–80°C to balance reactivity and side-product formation.
• Catalyst Selection : Use p-toluenesulfonic acid for acid-catalyzed coupling, as demonstrated in pyrimidine-β-carboline hybrid syntheses .
• Solvent Choice : Polar aprotic solvents (e.g., 2-propanol) improve solubility of intermediates .

Q. Which spectroscopic techniques are critical for structural characterization, and how should data interpretation be approached?

• Methodological Answer : Key techniques include:

• 1H NMR : Identify β-carboline protons (δ6.8–8.2 ppm) and pyrimidine NH signals (δ8.5–9.0 ppm). For example, alkyne stretches in related compounds appear at ~2,125 cm⁻¹ in FT-IR .
• Mass Spectrometry (HRMS) : Confirm molecular ion peaks with <2 ppm error.
• X-ray Crystallography : Resolve stereochemical ambiguities, especially for the tetrahydro-β-carboline moiety .

Advanced Research Questions

Q. How can contradictions in reported biological activity data (e.g., varying IC₅₀ values) be systematically resolved?

• Methodological Answer : Contradictions arise from assay variability or impurity interference. Mitigation strategies include:

• Standardized Assays : Replicate studies using uniform protocols (e.g., ATP-based kinase assays for enzyme inhibition).
• Impurity Profiling : Quantify impurities via HPLC with thresholds ≤0.15% for unspecified impurities (USP guidelines) .
• Dose-Response Reproducibility : Validate activity across ≥3 independent experiments with positive/negative controls .

Q. What strategies are effective for impurity profiling during synthesis?

• Methodological Answer : Use orthogonal analytical methods:

• HPLC-DAD/MS : Detect structurally related impurities (e.g., naphthalene derivatives or trifluoromethyl byproducts) .
• Forced Degradation : Expose the compound to heat, light, or acidic/basic conditions to identify degradation products .
• Thresholds : Adhere to ICH Q3A guidelines (e.g., ≤0.10% for known impurities, ≤0.15% for unspecified) .

Q. How can reaction mechanisms for pyrimidine-β-carboline coupling be elucidated?

• Methodological Answer : Mechanistic studies require:

• Kinetic Isotope Effects (KIE) : Compare reaction rates with deuterated vs. non-deuterated substrates to identify rate-determining steps.
• Computational Modeling : Use DFT calculations to map energy barriers for intermediates (e.g., spirocyclic transition states in β-carboline systems) .
• Trapping Experiments : Add radical scavengers (e.g., TEMPO) to test for radical intermediates in coupling reactions .

Methodological Rigor & Reproducibility

Q. What steps ensure reproducibility in multi-step syntheses of this compound?

• Methodological Answer : Key practices include:

• Detailed Reaction Logs : Document solvent purity, moisture levels, and stirring rates (e.g., anhydrous 2-propanol for acid-catalyzed steps) .
• Intermediate Characterization : Validate each synthetic step with NMR/HRMS before proceeding.
• Batch Consistency : Use statistical process control (SPC) to monitor yields and purity across batches .

Q. How can researchers enhance data credibility when reporting novel bioactivity?

• Methodological Answer : Strengthen validity by:

• Triangulation : Combine enzyme assays, cellular models, and molecular docking studies.
• Blinded Analysis : Assign independent teams to perform assays and data interpretation .
• Secondary Data : Cross-reference with structural analogs (e.g., trifluoromethylphenyl derivatives) to contextualize activity trends .